1-Benzyl-3-phenylpiperidine

• IUPAC Name: 1-benzyl-3-phenylpiperidine
• InChI: InChI=1S/C18H21N/c1-3-8-16(9-4-1)14-19-13-7-12-18(15-19)17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2
• InChI Key: QMADAVRWWKURQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H21N
• Molecular Weight: 251.4 g/mol

Description

1-Benzyl-3-phenylpiperidine (BZP) is a psychoactive compound that belongs to the piperidine class of chemicals. It is a synthetic stimulant that has been used in various research studies due to its unique properties. BZP has been found to have potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease and depression.

Scientific Research Applications

1-Benzyl-3-phenylpiperidine has been used in various research studies due to its unique properties. It has been found to have potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease and depression. 1-Benzyl-3-phenylpiperidine has been shown to increase dopamine levels in the brain, which is a neurotransmitter that is involved in the regulation of movement, mood, and motivation.

Mechanism of Action

1-Benzyl-3-phenylpiperidine acts as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. It also acts as a serotonin releaser, which increases the levels of serotonin in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. 1-Benzyl-3-phenylpiperidine also acts as a norepinephrine releaser, which increases the levels of norepinephrine in the brain. Norepinephrine is a neurotransmitter that is involved in the regulation of attention, arousal, and mood.
Biochemical and Physiological Effects
1-Benzyl-3-phenylpiperidine has been found to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. 1-Benzyl-3-phenylpiperidine also causes the release of glucose from the liver, which can lead to hyperglycemia. 1-Benzyl-3-phenylpiperidine has been found to have neurotoxic effects on dopaminergic and serotonergic neurons in animal studies.

Advantages and Limitations for Lab Experiments

1-Benzyl-3-phenylpiperidine has several advantages and limitations for lab experiments. One advantage is that it is a potent dopamine reuptake inhibitor, which makes it useful for studying the dopamine system. Another advantage is that it has a short half-life, which allows for rapid onset and offset of effects. One limitation is that it has neurotoxic effects on dopaminergic and serotonergic neurons, which can limit its use in animal studies. Another limitation is that it has been shown to have addictive properties in some individuals, which can limit its use in human studies.

Future Directions

There are several future directions for research on 1-Benzyl-3-phenylpiperidine. One direction is to investigate its potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease and depression. Another direction is to study its mechanism of action in more detail, particularly its effects on the dopamine, serotonin, and norepinephrine systems. Further research is needed to determine the long-term effects of 1-Benzyl-3-phenylpiperidine on the brain and body. Additionally, more research is needed to develop safer and more effective analogs of 1-Benzyl-3-phenylpiperidine for potential therapeutic use.

Synthesis Methods

1-Benzyl-3-phenylpiperidine can be synthesized by the condensation of benzyl cyanide and phenylmagnesium bromide in the presence of a catalyst. The resulting compound is then reduced using lithium aluminum hydride to produce 1-Benzyl-3-phenylpiperidine. The purity of the compound can be increased by recrystallization and chromatography.